Kanamycin Exhibits Significantly Lower Anti-Pseudomonal Activity Compared to Gentamicin, Amikacin, and Tobramycin
Against Pseudomonas aeruginosa clinical isolates from cystic fibrosis patients, kanamycin demonstrates markedly inferior in vitro activity compared to other aminoglycosides. At the lowest tested concentration of 0.78 μg/mL, only 3% of strains were susceptible to kanamycin, whereas susceptibility rates for amikacin, gentamicin, and tobramycin were 85.5%, 95%, and 98%, respectively [1]. When evaluated against clinically attainable serum concentrations, susceptibility remained 25.7% for kanamycin versus 97.9% for amikacin and 98.9% for gentamicin and tobramycin [1]. This differential susceptibility profile is critical for selecting appropriate aminoglycosides for microbiology quality control and antibiotic susceptibility testing panels.
| Evidence Dimension | Percent strain susceptibility at 0.78 μg/mL |
|---|---|
| Target Compound Data | 3% of 97 Pseudomonas strains susceptible at 0.78 μg/mL |
| Comparator Or Baseline | Amikacin: 85.5%; Gentamicin: 95%; Tobramycin: 98% at 0.78 μg/mL |
| Quantified Difference | Kanamycin susceptibility 82.5–95 percentage points lower |
| Conditions | Broth dilution MIC assay, 97 clinical Pseudomonas isolates from cystic fibrosis patients |
Why This Matters
This data informs selection of kanamycin over other aminoglycosides when targeting specific non-pseudomonal organisms or when a narrower anti-pseudomonal spectrum is required for selective media formulation.
- [1] Hoogkamp-Korstanje JA, et al. In vitro susceptibility of pseudomonas to four beta-lactam antibiotics and four aminoglycosides. Chemotherapy. 1979;25(6):337-345. View Source
